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Compound of Interest

2-(3-Methylphenoxy)propanoic
Compound Name:

acid
CAS No.: 25140-95-8
Cat. No.: B1295994

Get Quote

\ J

CAS Number: 25140-95-8 Formula: C10H1203 Molecular Weight: 180.20 g/mol Synonyms: 2-
(m-Tolyloxy)propionic acid; (+)-2-(3-Methylphenoxy)propanoic acid

Part 1: Executive Technical Summary

2-(3-Methylphenoxy)propanoic acid is a carboxylic acid intermediate used primarily in the

synthesis of agrochemicals and pharmaceutical building blocks. Structurally, it belongs to the
phenoxypropanoic acid class, sharing a scaffold with known herbicides (e.g., Mecoprop) and
taste modifiers (e.g., Lactisole).

While specific toxicological data for this unchlorinated analog is less ubiquitous than its
chlorinated counterparts, its acidic nature and lipophilic tolyl moiety dictate a specific safety
profile. It must be handled as a Corrosive/lrritant capable of causing serious eye damage and
skin irritation, with potential acute oral toxicity.
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Part 2: Physicochemical Profile & Stability

Understanding the physical state is the first line of defense in exposure prevention.

Property

Value | Characteristic

Handling Implication

Physical State

Solid (Crystalline Powder)

Dust explosion hazard if

aerosolized; inhalation risk.

Melting Point

85—89 °C (Typical range for

Store below 30°C to prevent

analogs) caking.
] o ) Use organic solvent protocols
- Low in water; High in organic N )
Solubility (flammability) during
solvents (EtOH, DMSO) ) )
dissolution.
Exists as an anion at
) physiological pH; corrosive to
pKa ~3.7 — 3.8 (Predicted)

mucous membranes in free

acid form.

Partition Coeff (logP)

~2.5 (Predicted)

Moderate lipophilicity; potential

for dermal absorption.

Part 3: Hazard Identification & Toxicology (Read-

Across Analysis)

Note: Direct GHS data for CAS 25140-95-8 is often extrapolated from the structurally similar
Mecoprop (CAS 93-65-2). The absence of chlorine reduces persistence but does not eliminate

acute toxicity.

Primary Hazards (GHS Classification Inferred)

» Skin Corrosion/Irritation (Category 2): Causes skin irritation upon contact. The free acid

functionality can denature proteins locally.

e Serious Eye Damage (Category 1): Risk of irreversible corneal damage due to acidity and

surfactant-like properties of the phenoxy anion.
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o Acute Toxicity, Oral (Category 4): Harmful if swallowed. Analogs suggest an LD50 range of
500-1500 mg/kg (Rat).

Specific Target Organ Toxicity
e Respiratory: Inhalation of dust causes irritation to the upper respiratory tract.

» Metabolic: Phenoxy acids can interfere with lipid metabolism (peroxisome proliferation) in
rodent models, though human relevance varies.

Part 4: Risk Mitigation & Engineering Controls|[3]
Hierarchy of Controls

» Elimination: Use pre-dissolved solutions where possible to avoid dust.

» Engineering: All weighing and transfer operations must occur inside a Class Il Biosafety
Cabinet or Chemical Fume Hood.

e PPE:

o Gloves: Nitrile (0.11 mm) is sufficient for incidental splash. For prolonged handling in
organic solvents, use Viton or Silver Shield laminate gloves.

o Eye Protection: Chemical splash goggles are mandatory. Face shields are required during
synthesis scale-up (>10g).

Synthesis Safety (Field-Proven Insight)

Researchers often synthesize this compound via Williamson Ether Synthesis (Reaction of m-
cresol + 2-chloropropionic acid + NaOH).

o Critical Hazard Point: The starting material, m-cresol, is highly toxic and corrosive (absorbs
through skin). The reaction generates heat.

e Protocol: Always add the base slowly to the phenol/chloroacid mixture at controlled
temperatures (0-5°C) to prevent thermal runaway and vaporization of toxic intermediates.

Workflow Visualization
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The following diagram outlines the decision logic for handling and exposure response.

Handling 2-(3-Methylphenoxy)propanoic acid

Check Physical State

Solid / Powder Solution (DMSO/EtOH)
Use Fume Hood + N95/P100 Use Splash Goggles + Nitrile Gloves
Avoid Aerosolization Check Solvent SDS

Accidental Exposure?

Eye Contact Skin Contact

Wash with Soap/Water

I
I Rinse 15 min (Lifting Lids) :
l Remove Contaminated Clothing :

Consult Ophthalmologist

Click to download full resolution via product page

Caption: Decision logic for handling physical states and executing emergency response
protocols.

Part 5: Storage & Stability Protocol
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To ensure data integrity in drug development assays, compound stability is paramount.

e Hygroscopicity: Carboxylic acids can be hygroscopic. Store in a desiccator or tightly sealed
container.

» Oxidation: The ether linkage is generally stable, but the benzylic methyl group (on the tolyl
ring) is susceptible to slow oxidation over years. Store under Argon or Nitrogen for long-term
archiving.

» Incompatibilities:

o Strong Oxidizers: Reaction may generate heat.

o Strong Bases: Will form salts (exothermic reaction).
Part 6: Waste Disposal & Regulatory Compliance
» Classification: Treat as "Hazardous Chemical Waste" (Toxic/Irritant).

e Method: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with
an afterburner and scrubber.

e Agquatic Note: Do not release into drains. Phenoxy acids can be persistent in anaerobic soil
conditions, though less so than their chlorinated cousins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.25140-95-8 | 2-(3-METHYLPHENOXY)PROPANOIC ACID - Capot Chemical
[capotchem.com]

¢ To cite this document: BenchChem. [Technical Guide: Safety, Handling, and Application of 2-
(3-Methylphenoxy)propanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295994/docs#technical-guide-safety-handling-and-
application-of-2-3-methylphenoxy-propanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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